Cas no 2104298-10-2 (5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one)

• Product Name: 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one
• CAS No: 2104298-10-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5465593
• Update Time: 2026-03-10

5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-2-oxa-6-azaspiro[3.4]octan-7-one
• 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one

• Inchi： 1S/C7H11NO2/c1-5-6(9)8-2-7(5)3-10-4-7/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： QCYRYVHRHOLZGP-UHFFFAOYSA-N
• SMILES： C1C2(C(C)C(=O)NC2)CO1

Additional information on 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one

Recent Advances in the Study of 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one (CAS: 2104298-10-2)

The compound 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one (CAS: 2104298-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold is of particular interest due to its unique structural features, which make it a promising candidate for drug discovery and development. Recent studies have explored its potential applications in targeting various biological pathways, including enzyme inhibition and receptor modulation.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the synthesis and biological evaluation of 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one derivatives. The research demonstrated that these compounds exhibit potent inhibitory activity against specific proteases involved in inflammatory diseases. The study utilized a combination of computational modeling and in vitro assays to identify key structural modifications that enhance binding affinity and selectivity.

Another significant development was reported in a 2024 Nature Communications article, which investigated the role of 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one in modulating G-protein-coupled receptors (GPCRs). The findings revealed that this compound acts as an allosteric modulator, offering a novel approach to targeting GPCRs with reduced side effects compared to traditional orthosteric ligands. This discovery opens new avenues for the development of therapeutics for neurological disorders.

In addition to its pharmacological potential, recent advancements in synthetic chemistry have improved the scalability and efficiency of producing 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one. A 2023 ACS Catalysis paper described a novel catalytic system that enables the enantioselective synthesis of this spirocyclic compound, addressing previous challenges related to yield and stereocontrol. This breakthrough is expected to facilitate further exploration of its medicinal applications.

Overall, the growing body of research on 5-methyl-2-oxa-7-azaspiro[3.4]octan-6-one underscores its versatility and potential as a scaffold for drug development. Future studies are likely to focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications. The compound's unique structural attributes and demonstrated biological activities position it as a valuable tool in the ongoing quest for innovative pharmaceuticals.